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Executive Summary & Scientific Rationale
The acetylation of histones is a fundamental mechanism of transcriptional activation. However,

the proteins responsible—CBP (CREBBP) and p300 (EP300)—possess dual functionality: they

are both "writers" (Histone Acetyltransferases, HATs) and "readers" (via Bromodomains).[1]

I-CBP 112 is a potent, selective chemical probe developed by the Structural Genomics

Consortium (SGC) that specifically targets the bromodomains of CBP and p300.[1] Unlike HAT

inhibitors (e.g., A-485) which block enzymatic activity, I-CBP 112 acts as an acetyl-lysine

competitive inhibitor.[1] It displaces the protein from chromatin by blocking the interaction

between the CBP/p300 bromodomain and acetylated histone tails (specifically H3K18ac,

H3K27ac, and H3K56ac).

Why use I-CBP 112 in ChIP-seq? Standard ChIP-seq maps where a protein is.[1] By treating

cells with I-CBP 112 prior to ChIP-seq, researchers can map where the protein relies on its

bromodomain for recruitment.[1] This allows for the precise dissection of:

Chromatin Occupancy: Differentiating sites where CBP/p300 is recruited via protein-protein

interactions (transcription factors) vs. epigenetic reading (acetylated histones).[1]
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Enhancer Dynamics: Assessing the stability of Super-Enhancers (SEs) which are

disproportionately sensitive to bromodomain inhibition.

Mechanism of Action
To interpret the data correctly, one must understand the molecular competition induced by the

probe.
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Figure 1: Mechanism of Action. I-CBP 112 competitively binds the bromodomain, preventing

CBP/p300 from "reading" acetylated histones, while leaving TF-mediated recruitment

potentially intact.[1]

Experimental Design & Reagents
A. Critical Reagents

Reagent Specification Purpose

I-CBP 112
SGC-verified Probe

(Sigma/Cayman)

Specific Bromodomain

Inhibition

DSG Disuccinimidyl glutarate
Long-arm crosslinker for co-

activators

Spike-in Chromatin Drosophila (S2) or E. coli DNA
Crucial: Normalization for

global loss

Antibody
Validated anti-CBP or anti-

p300

Target IP (Must not overlap

with BRD domain if possible)
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B. Treatment Strategy
Concentration: The cellular

for displacement is ~0.6–2.0 µM.[1]

Recommendation: Use 2 µM for specific displacement.[1] High doses (>10 µM) may

induce off-target toxicity.[1]

Duration:

Fast (2–6 hours): To measure direct displacement (Chromatin occupancy changes).[1]

Slow (24 hours): To measure downstream epigenetic remodeling (Loss of H3K27ac

marks).[1]

Detailed Protocol: Dual-Crosslinking ChIP-Seq
Senior Scientist Note: CBP and p300 are large co-activators that often do not bind DNA directly

but rather "piggyback" on Transcription Factors.[1] Standard formaldehyde crosslinking (short

range) is often insufficient, leading to poor signal-to-noise ratios.[1] Dual crosslinking with DSG

is mandatory for high-quality CBP/p300 profiles.[1]

Phase 1: Cell Treatment[1]
Culture cells to 70-80% confluence.[1]

Treatment Group: Add I-CBP 112 (dissolved in DMSO) to final concentration of 2 µM.

Control Group: Add equal volume of DMSO (Vehicle).

Incubate for optimized time (e.g., 6 hours).

Phase 2: Dual Crosslinking (The "Gold Standard")[1]
Wash cells 2x with room temperature PBS.[1]

DSG Crosslinking: Resuspend cells in PBS containing 2 mM DSG.
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Incubate for 45 minutes at Room Temperature (RT) with gentle rotation.

Why? DSG has a longer spacer arm (7.7 Å) than formaldehyde, capturing protein-protein

complexes.[1]

Formaldehyde Crosslinking: Add Formaldehyde to a final concentration of 1% (do not wash

off DSG).[1]

Incubate for 10 minutes at RT.

Quench: Add Glycine to 125 mM final concentration. Incubate 5 mins.

Wash cells 2x with ice-cold PBS.[1] Flash freeze pellets or proceed to lysis.

Phase 3: Lysis & Sonication (Chromatin Solubilization)
[1]

Lyse cells in RIPA-heavy buffer (0.1% SDS is insufficient for dual-crosslinked chromatin; use

0.5-1% SDS buffers or specialized sonication buffers).

Sonication:

Target fragment size: 200–500 bp.

Note: Dual-crosslinked chromatin is "stiffer."[1] You may need to increase sonication

cycles by 30-50% compared to formaldehyde-only samples.[1]

Clarification: Centrifuge at 15,000 x g for 15 mins at 4°C. Keep supernatant.

Phase 4: Spike-In & Immunoprecipitation
CRITICAL STEP: I-CBP 112 treatment may cause a global reduction in CBP binding.[1]

Standard sequencing normalization (RPM) assumes total reads are constant, which will

artificially inflate the signal of remaining peaks, masking the biological effect.

Add Spike-in: Add a fixed amount (e.g., 5% of total mass) of Drosophila chromatin (or Spike-

in antibody/DNA complex) to every sample lysate prior to antibody addition.[1]
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Antibody Incubation: Add 4-10 µg of anti-CBP or anti-p300 antibody.[1] Rotate overnight at

4°C.

Bead Capture: Add Protein A/G magnetic beads (pre-blocked with BSA/Salmon Sperm

DNA). Rotate 2-4 hours.

Phase 5: Washing & Elution[1][11]
Stringent Washes:

Low Salt (150 mM NaCl)[1]

High Salt (500 mM NaCl) – Essential to remove non-specific background.[1]

LiCl Buffer[1]

TE Buffer (2x)[1]

Elution: Elute in 1% SDS / 0.1M NaHCO3.

Reverse Crosslinking: Incubate at 65°C overnight (Dual crosslinks require longer heat

reversal than formaldehyde alone).[1]

Purification: Proteinase K / RNase A treatment followed by SPRI bead or column cleanup.[1]
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Figure 2: Experimental Workflow.[1] Note the insertion of Spike-in chromatin prior to IP to

ensure accurate quantification of global binding loss.

Analysis Strategy
Alignment: Align sample reads to Human genome (hg38) and Spike-in reads to Drosophila

genome (dm6).[1]
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Calculate Scale Factor:

[1]

Normalization: Apply scale factor

to the Human coverage tracks.[1]

Peak Calling: Use MACS2 or SEACR.[1]

Expectation: In I-CBP 112 treated samples, you should observe a reduction in peak height

at enhancers, specifically those driven by acetylation-dependent recruitment.[1] Promoters

driven by strong TF binding (e.g., p53-mediated recruitment) may remain unchanged.[1]

Troubleshooting & QC
Issue Probable Cause Solution

Low IP Efficiency Epitope masking by DSG

Optimize sonication time;

Ensure reversal is performed

at 65°C for at least 12-16h.

No Reduction in Signal Inactive Inhibitor

Verify I-CBP 112 activity by

checking H3K18ac levels via

Western Blot (should

decrease).

High Background Non-specific sticking

Increase wash stringency (LiCl

wash is critical); Pre-clear

lysate with beads.[1]

Global Signal Loss Real biological effect

This is why Spike-in is

mandatory.[1] Do not auto-

scale tracks in IGV; use group

auto-scale.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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